Cas no 921920-61-8 (2-{1-(4-chlorophenyl)methyl-1H-indol-3-yl}-N-2-(2-methoxyphenyl)ethylacetamide)

• Product Name: 2-{1-(4-chlorophenyl)methyl-1H-indol-3-yl}-N-2-(2-methoxyphenyl)ethylacetamide
• CAS No: 921920-61-8
• MF: C₂₆H₂₅ClN₂O₂
• MW: 432.941905736923
• CID: 6542212
• Update Time: 2025-07-19

2-{1-(4-chlorophenyl)methyl-1H-indol-3-yl}-N-2-(2-methoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-chlorophenyl)methyl-1H-indol-3-yl}-N-2-(2-methoxyphenyl)ethylacetamide
• 2-[1-[(4-chlorophenyl)methyl]indol-3-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide

• Inchi： 1S/C26H25ClN2O2/c1-31-25-9-5-2-6-20(25)14-15-28-26(30)16-21-18-29(24-8-4-3-7-23(21)24)17-19-10-12-22(27)13-11-19/h2-13,18H,14-17H2,1H3,(H,28,30)
• InChI Key： AKAFFJAVVUYCEL-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1OC)(=O)CC1C2=C(N(CC3=CC=C(Cl)C=C3)C=1)C=CC=C2

Additional information on 2-{1-(4-chlorophenyl)methyl-1H-indol-3-yl}-N-2-(2-methoxyphenyl)ethylacetamide

Introduction to Compound with CAS No. 921920-61-8 and Product Name: 2-{1-(4-chlorophenyl)methyl-1H-indol-3-yl}-N-2-(2-methoxyphenyl)ethylacetamide

The compound with the CAS number 921920-61-8 and the product name 2-{1-(4-chlorophenyl)methyl-1H-indol-3-yl}-N-2-(2-methoxyphenyl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates key pharmacophoric elements that are known to interact with biological targets, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is the 1H-indole moiety, which is a well-documented scaffold in medicinal chemistry. Indole derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-chlorophenylmethyl group in the molecule further enhances its pharmacological profile by introducing a lipophilic and electrophilic center that can engage with specific binding sites on target proteins. This combination of structural features makes the compound an intriguing subject for further exploration.

The N-2-(2-methoxyphenyl)ethylacetamide moiety adds another layer of complexity to the molecule, contributing to its overall solubility and bioavailability. The methoxy group in this part of the structure is known to modulate metabolic pathways, potentially enhancing the compound's stability and reducing its clearance rate in vivo. These properties are particularly valuable in drug development, as they can lead to improved pharmacokinetic profiles and prolonged therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets more accurately than ever before. By leveraging machine learning algorithms and molecular dynamics simulations, scientists have been able to identify potential lead compounds with high precision. The compound in question has been subjected to virtual screening campaigns, which have revealed its potential as an inhibitor of various kinases and transcription factors implicated in diseases such as cancer and neurodegeneration.

In vitro studies have demonstrated that this compound exhibits significant activity against multiple targets, including protein kinase A (PKA) and cyclic AMP-dependent protein kinase (PKC). These kinases play crucial roles in cellular signaling pathways that regulate processes such as cell growth, differentiation, and apoptosis. By modulating their activity, the compound may be able to interfere with aberrant signaling cascades that contribute to disease progression.

Furthermore, preliminary pharmacokinetic studies have shown that the compound has a favorable distribution profile across various tissues. This suggests that it may be capable of reaching therapeutic concentrations at relevant sites of action while minimizing systemic toxicity. The ability to achieve targeted delivery is a critical factor in drug development, as it can reduce side effects and improve patient compliance.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the indole core through cyclization reactions, followed by functionalization with the 4-chlorophenylmethyl group via nucleophilic substitution or cross-coupling reactions. The introduction of the N-2-(2-methoxyphenyl)ethylacetamide moiety typically involves amide bond formation techniques such as acylation or condensation reactions.

One of the challenges associated with this compound is its sensitivity to environmental conditions such as moisture and light. To mitigate these issues, stringent storage conditions are required during synthesis and handling. Additionally, purification techniques must be employed to remove any impurities that could affect the compound's biological activity or stability.

Recent research has also highlighted the importance of understanding the metabolic fate of pharmaceutical compounds. In vivo studies using mass spectrometry and metabolomics techniques have provided insights into how this compound is processed by enzymes such as cytochrome P450 (CYP450). These findings are crucial for predicting potential drug-drug interactions and optimizing dosing regimens.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, for instance, it has shown promise as a kinase inhibitor capable of disrupting cancer cell proliferation. Preclinical studies have demonstrated its ability to induce apoptosis in certain cancer cell lines while sparing healthy cells. This selectivity is a desirable trait in anticancer agents, as it can minimize off-target effects and improve patient outcomes.

In neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, aberrant protein aggregation plays a central role in pathogenesis. The compound's ability to interact with kinases and transcription factors involved in protein folding may make it useful in modulating these processes. Early-stage trials are underway to evaluate its efficacy in animal models of these conditions.

The development of novel therapeutics often involves collaboration between academic researchers and industry partners. Companies specializing in contract research organizations (CROs) play a vital role in facilitating these efforts by providing expertise in synthetic chemistry, preclinical testing, and regulatory compliance. Such partnerships accelerate the translation of laboratory discoveries into market-ready drugs.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. The integration of artificial intelligence (AI) into pharmaceutical research has revolutionized how compounds are designed and evaluated. AI-driven platforms can predict molecular properties with remarkable accuracy, enabling researchers to prioritize promising candidates more efficiently than traditional methods alone.

In conclusion, the compound with CAS number 921920-61-8 and product name 2-{1-(4-chlorophenyl)methyl-1H-indol-3-yl}-N-2-(2-methoxyphenyl)ethylacetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation across multiple therapeutic areas. With continued research and development efforts aimed at optimizing its pharmacological properties, this compound holds great potential for improving human health outcomes.